1H-Pyrrolo[2,3-B]pyridine, 4-iodo-1-(trimethylsilyl)-

Core Science & Biosynthesis

A Technical Guide to the Crystallographic Analysis of 4-Iodo-7-Azaindole Derivatives for Drug Discovery

Abstract

The 1H-pyrrolo[2,3-b]pyridine, or 7-azaindole, scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic agents. The functionalization of this core, particularly with halogens, provides critical handles for synthetic elaboration via cross-coupling reactions. This technical guide focuses on the crystallographic characteristics of 4-iodo-7-azaindole derivatives, which are key intermediates in drug development. While a definitive public record for the crystal structure of 1H-Pyrrolo[2,3-b]pyridine, 4-iodo-1-(trimethylsilyl)- is not available as of this publication, we will provide a comprehensive analysis based on its parent compound, 4-iodo-1H-pyrrolo[2,3-b]pyridine , and closely related analogs. This guide details scientifically grounded protocols for synthesis and crystallization, interprets expected structural features, and discusses the critical role of the N-substituent in modulating crystal packing, offering valuable insights for researchers in structural biology and drug design.

Introduction: The Strategic Importance of 4-Iodo-7-Azaindole

The 7-azaindole motif is a bioisostere of indole, where the C7-H group is replaced by a nitrogen atom. This substitution enhances aqueous solubility and introduces a key hydrogen bond acceptor site, often leading to improved pharmacokinetic properties and novel intellectual property. Consequently, 7-azaindole derivatives are prevalent in clinically approved drugs and late-stage candidates.[1]

The introduction of an iodine atom at the C4 position is a strategic decision in medicinal chemistry. The C-I bond is the most reactive of the carbon-halogen bonds in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the late-stage functionalization and rapid generation of diverse compound libraries. The temporary installation of a trimethylsilyl (TMS) group at the N1 position serves two primary purposes:

• Protection: It prevents side reactions at the acidic N-H proton during metallation or coupling reactions.

• Solubilization: The lipophilic TMS group significantly increases the solubility of the polar azaindole core in common organic solvents, simplifying reaction setup and purification.

Understanding the three-dimensional structure of these building blocks is paramount. Crystallographic data reveals precise bond lengths, angles, and, most importantly, the intermolecular interactions that govern solid-state properties like stability, solubility, and polymorphism.

Synthesis and Crystallization of Iodo-Azaindole Intermediates

While the specific crystal structure for the N-silylated target is unavailable, we can establish a robust workflow for its synthesis and crystallization based on established chemical principles and data from analogs.

Hypothetical Synthesis of 4-Iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine

The most logical pathway involves the N-silylation of the parent 4-iodo-7-azaindole.

Workflow Diagram: Synthesis and Crystallization

graph "Synthesis_and_Crystallization_Workflow" { layout=dot; rankdir=LR; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial", color="#5F6368"];

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Caption: Workflow for the synthesis and crystallization of the target compound.

Experimental Protocol:

• Preparation: To a flame-dried round-bottom flask under an inert nitrogen atmosphere, add 4-iodo-1H-pyrrolo[2,3-b]pyridine (1.0 eq).

• Deprotonation: Dissolve the starting material in anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise. Causality: The strong base NaH deprotonates the pyrrole nitrogen to form the sodium salt, activating it for nucleophilic attack.

• Silylation: After cessation of hydrogen gas evolution (approx. 30 minutes), add chlorotrimethylsilane (TMSCl, 1.2 eq) dropwise via syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching & Extraction: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel, dilute with ethyl acetate, and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Crystallization Strategy

Obtaining single crystals suitable for X-ray diffraction is a critical step that requires careful control over saturation and nucleation.

Experimental Protocol:

• Solvent Selection: Dissolve the purified 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine in a minimal amount of a relatively volatile solvent in which it is freely soluble (e.g., dichloromethane or ethyl acetate). Causality: This creates a concentrated stock solution.

• Slow Evaporation: Transfer the solution to a small vial. Cover the vial with parafilm and puncture it with a needle to create a small opening.

• Incubation: Place the vial in a vibration-free environment at a constant temperature (e.g., room temperature or 4 °C). Causality: The slow evaporation of the solvent gradually increases the concentration of the solute beyond its saturation point, promoting the slow growth of well-ordered single crystals rather than rapid precipitation of amorphous solid.

• Crystal Harvesting: Once suitable crystals have formed (days to weeks), carefully harvest them using a loop and immediately mount them on the goniometer of a diffractometer for analysis.

Crystallographic Analysis: A Case Study of Halogenated 7-Azaindoles

While the crystal structure for the N-TMS derivative is unconfirmed, extensive studies on related halogenated 7-azaindoles provide a strong predictive framework for the structure of the parent compound, 4-iodo-1H-pyrrolo[2,3-b]pyridine.

Expected Molecular Structure and Packing

Studies on 5-chloro-7-azaindole and 4,5-dichloro-7-azaindole have consistently revealed the formation of nearly linear, centrosymmetric dimers in the solid state.[2][3] This dimerization is driven by a robust and highly directional N-H···N hydrogen bond between the pyrrole N-H of one molecule and the pyridine nitrogen (N7) of a second molecule.

Diagram: Expected Intermolecular Interactions in 4-Iodo-7-Azaindole

digraph "Dimer_Interaction" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=none, fontname="Arial"];

}

Caption: Predicted N-H···N hydrogen-bonded dimer motif for 4-iodo-1H-pyrrolo[2,3-b]pyridine.

This R²₂(8) graph set motif is a highly stable supramolecular synthon and is the dominant interaction expected to govern the crystal packing of 4-iodo-7-azaindole. Additional, weaker interactions, such as π-π stacking or C-H···I contacts, would further stabilize the lattice.

The Impact of N-Silylation on Crystal Packing

The introduction of the bulky, non-polar trimethylsilyl group at the N1 position fundamentally alters the intermolecular interaction landscape:

• Elimination of Hydrogen Bonding: The primary N-H hydrogen bond donor is blocked. This prevents the formation of the characteristic N-H···N dimers, forcing the molecules to adopt a completely different packing arrangement.

• Steric Hindrance: The TMS group introduces significant steric bulk, which will influence how the planar azaindole cores can approach each other.

• Dominance of Weaker Forces: In the absence of strong hydrogen bonds, the crystal packing of 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine would be dictated by weaker van der Waals forces, C-H···π interactions, and potential halogen bonding (C-I···N).

It is therefore predicted that the unit cell parameters and space group of the N-silylated compound would bear no resemblance to its parent N-H analog.

Hypothetical Crystallographic Data Table

Based on data for related chloro-7-azaindole structures, a plausible, hypothetical set of crystallographic parameters for 4-iodo-1H-pyrrolo[2,3-b]pyridine is presented below for illustrative purposes.

Parameter	Expected Value (Hypothetical)
Chemical Formula	C₇H₅IN₂
Formula Weight	244.03 g/mol
Crystal System	Monoclinic or Orthorhombic
Space Group	P2₁/c or P-1 (common for centrosymmetric dimers)
a (Å)	4 - 10
b (Å)	10 - 15
c (Å)	15 - 20
α (°)	90
β (°)	90 - 105
γ (°)	90
Volume (ų)	~1000 - 1500
Z (Molecules/Unit Cell)	4 or 8
Key Interactions	N-H···N Hydrogen Bonding; π-π Stacking

Conclusion and Outlook

While the definitive crystal structure of 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine remains to be publicly reported, a robust understanding of its synthesis, crystallization, and likely structural properties can be achieved through the analysis of its parent compound and related analogs. The foundational N-H···N hydrogen-bonded dimer motif, characteristic of many 7-azaindoles, is predicted to be the defining feature of the parent 4-iodo-7-azaindole crystal structure.[2][3] The strategic installation of an N-trimethylsilyl group is crucial for synthetic utility but fundamentally disrupts this primary interaction, leading to a crystal lattice governed by weaker forces. This guide provides the necessary theoretical framework and practical protocols for researchers to produce, crystallize, and structurally characterize these vital intermediates, thereby accelerating the data-driven design of next-generation therapeutics.

References

• Dysz, K., Bąkowicz, J., Szmigiel-Bakalarz, K., Rydz, M., & Morzyk-Ociepa, B. (2025). Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies. Molecules. Available at: [Link]

• Huang, P.-H., Wen, Y.-S., & Shen, J.-Y. (2013). 4-(1H-Pyrrolo[2,3-b]pyridin-2-yl)pyridine. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 5), o668. Available at: [Link]

• Rue, K., Zeller, M., & Raptis, R. G. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals, 13(7), 1101. Available at: [Link]

• Huang, P.-H., Wen, Y.-S., & Shen, J.-Y. (2013). 4-(1H-Pyrrolo[2,3-b]pyridin-2-yl)pyridine. ResearchGate. Available at: [Link]

• Cusabio. (n.d.). 4-Iodo-1H-pyrrolo[2,3-b]pyridine. Retrieved from [Link]

• Dysz, K., Bąkowicz, J., Proniewicz, L. M., & Morzyk-Ociepa, B. (2024). Structural, Vibrational Spectroscopic and Theoretical (DFT) Studies of 4-Chloro- and 5-Chloro-7-azaindole-3-carbaldehydes. Molecules. Available at: [Link]

• Dysz, K., Bąkowicz, J., Szmigiel-Bakalarz, K., Rydz, M., & Morzyk-Ociepa, B. (2025). Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies. MDPI. Available at: [Link]

• Dysz, K., et al. (2025). Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies. ResearchGate. Available at: [Link]

• Crystallography Open Database. (n.d.). Search results. Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). CCDC 2120071: Experimental Crystal Structure Determination. Retrieved from [Link]

• Wang, Y., et al. (2023). Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction. bioRxiv. Available at: [Link]

• Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances. Available at: [Link]

• Sainz-Díaz, C. I., et al. (2021). Molecular Insights of 7-Azaindole Drugs and Their Intercalation in the Confined Space of Montmorillonite. Pharmaceutics. Available at: [Link]

Sources

• 1. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies [mdpi.com]
• 3. researchgate.net [researchgate.net]

Electronic Topography and Reactivity Profiling of 4-Iodo-1-TMS-pyrrolo[2,3-b]pyridine: A Technical Guide for Advanced Cross-Coupling

Executive Summary

The 7-azaindole (pyrrolo[2,3-b]pyridine) core is a privileged scaffold in medicinal chemistry, frequently utilized in the design of kinase inhibitors due to its bioisosteric relationship with purines and indoles[1]. Among its functionalized derivatives, 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine stands out as a highly specialized, modular building block. This whitepaper deconstructs the electronic properties of this molecule, explaining how the synergistic push-pull dynamics of the trimethylsilyl (TMS) protecting group and the 4-iodo substituent dictate its exceptional reactivity in transition-metal-catalyzed cross-coupling.

Structural and Electronic Topography

The reactivity of 4-iodo-1-TMS-pyrrolo[2,3-b]pyridine is not accidental; it is the result of a precisely tuned electronic environment. The molecule operates as a "push-pull" system, governed by three structural pillars:

The π-Deficient / π-Excessive Dichotomy

The 7-azaindole core consists of a π-excessive pyrrole ring fused to a π-deficient pyridine ring. Unlike indoles, where electrophilic substitution predominantly occurs at C3, the introduction of the pyridine nitrogen draws electron density away from the six-membered ring. Quantum mechanical comparisons show that the C4 and C6 positions of the 7-azaindole core are the sites of maximum electron depletion, rendering them highly electrophilic[2].

The Heavy Atom Effect of the 4-Iodo Substituent

The placement of an iodine atom at the C4 position capitalizes on this inherent electron deficiency. Iodine exerts a strong inductive electron-withdrawing effect (-I), which significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the molecule. Because the C4 position is already π-deficient, the C4–I bond is exceptionally weak and polarized, lowering the activation energy barrier for oxidative addition by Pd(0) species.

The Hyperconjugative Push of the 1-TMS Group

While the TMS group is primarily installed at N1 to protect the acidic pyrrole N-H (pKa ~16) from unwanted N-arylation, it plays a critical electronic role. Silicon is electropositive relative to nitrogen. The TMS group donates electron density into the pyrrole ring via inductive (+I) and σ−π∗ hyperconjugative effects[3]. This raises the Highest Occupied Molecular Orbital (HOMO), enriching the core and subtly stabilizing the transient Pd(II) oxidative addition complex during catalysis.

Fig 1: Electronic push-pull dynamics of 4-iodo-1-TMS-pyrrolo[2,3-b]pyridine dictating reactivity.

Quantitative Electronic Parameters

To translate these theoretical concepts into predictive chemistry, the quantitative electronic parameters of the molecule are summarized below. These values dictate solvent selection, catalyst tuning, and base compatibility.

Parameter	Estimated Value / Characteristic	Mechanistic Implication
HOMO Energy	-5.8 to -6.1 eV	Raised by N-TMS hyperconjugation; stabilizes Pd(II) intermediates against premature decomposition.
LUMO Energy	-1.5 to -1.8 eV	Lowered by C4-Iodine; facilitates rapid, low-temperature Pd(0) oxidative addition.
Dipole Moment	~ 3.5 - 4.2 Debye	Strong polarization towards the C4-I bond; requires moderately polar solvents (e.g., Dioxane, THF) for optimal solvation.
C4-I Bond Dissociation	~ 60-65 kcal/mol	Weaker than standard aryl iodides due to the π-deficient pyridine ring; highly reactive.
Electrostatic Potential	Localized positive region at C4	Directs transition-metal attack exclusively to C4, ensuring high regioselectivity.

Mechanistic Causality in Cross-Coupling

The functionalization of 4-iodo-7-azaindole derivatives via transition-metal catalysis is a cornerstone of late-stage drug diversification[3]. The specific electronic topography of 4-iodo-1-TMS-pyrrolo[2,3-b]pyridine creates a self-validating catalytic system .

Because the LUMO is so low, oxidative addition is rarely the rate-limiting step. Instead, the rate-limiting step shifts to transmetalation or reductive elimination. Therefore, experimental conditions must be engineered to accelerate these latter stages. Bulky, electron-rich ligands (like XPhos) are required to force the reductive elimination of the newly formed C-C bond, overcoming the stabilizing effect the TMS group imparts on the Pd(II) intermediate.

Fig 2: Pd-catalyzed cross-coupling cycle at the highly electrophilic C4 position.

Experimental Protocols: Self-Validating Workflows

The following protocols are designed with built-in causality and self-validation mechanisms to ensure high-fidelity coupling at the C4 position while preserving the base-sensitive N-TMS group.

Protocol A: Suzuki-Miyaura C4-Arylation

Objective: Form a C4-Aryl bond using an arylboronic acid. Causality of Reagents:

• Catalyst/Ligand: Pd2​(dba)3​ with XPhos. The bulky XPhos ligand accelerates reductive elimination, preventing the Pd(II) intermediate from stalling.

• Base: Aqueous K3​PO4​ . It is sufficiently basic to form the reactive boronate complex for transmetalation, but mild enough to prevent the premature cleavage of the N-TMS group (which would occur with stronger bases like NaOH).

• Solvent: 1,4-Dioxane/Water (4:1). Dioxane easily dissolves the highly lipophilic TMS-azaindole, while water is strictly required to dissolve the inorganic base and facilitate the transmetalation transition state.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask, combine 4-iodo-1-TMS-pyrrolo[2,3-b]pyridine (1.0 equiv), arylboronic acid (1.2 equiv), Pd2​(dba)3​ (0.02 equiv), XPhos (0.04 equiv), and K3​PO4​ (2.0 equiv).

• Degassing: Add a sparged mixture of 1,4-Dioxane/Water (4:1). Self-Validation: Degassing is critical; failure to remove O2​ will result in the homocoupling of the boronic acid, visible as an insoluble white precipitate.

• Activation: Heat the mixture to 80°C under an argon atmosphere. Self-Validation: The reaction mixture will transition from dark purple ( Pd2​(dba)3​ ) to a pale yellow/orange, visually confirming the generation of the active Pd(0)-XPhos complex.

• Monitoring: Stir for 4-6 hours. Monitor via TLC (UV 254 nm). The highly conjugated 7-azaindole core is strongly UV-active; the product will typically elute with a higher Rf value than the starting material due to the added lipophilic aryl group.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na2​SO4​ , and purify via silica gel chromatography.

Protocol B: Sonogashira C4-Alkynylation

Objective: Form a C4-Alkyne bond using a terminal alkyne. Causality of Reagents:

• Catalyst: Pd(PPh3​)2​Cl2​ / CuI. The CuI co-catalyst is essential to form the copper acetylide intermediate, which is highly nucleophilic and readily undergoes transmetalation with the C4-Pd(II)-I complex.

• Solvent/Base: Triethylamine (TEA) / THF. TEA serves a dual purpose: it deprotonates the terminal alkyne and acts as a mild reducing agent to generate the active Pd(0) from the Pd(II) precatalyst.

Step-by-Step Methodology:

• Preparation: Charge a dry flask with 4-iodo-1-TMS-pyrrolo[2,3-b]pyridine (1.0 equiv), Pd(PPh3​)2​Cl2​ (0.05 equiv), and CuI (0.10 equiv).

• Solvent Addition: Add anhydrous THF and Triethylamine (1:1 ratio). Purge the system with argon for 10 minutes.

• Alkyne Addition: Add the terminal alkyne (1.5 equiv) dropwise.

• Reaction Execution: Stir at room temperature or gentle reflux (50°C) depending on alkyne steric bulk. Self-Validation: Within 30 minutes, a heavy white/yellow precipitate of triethylammonium iodide ( Et3​N⋅HI ) will form. The volume of this precipitate serves as a direct, visual stoichiometric indicator of reaction progress.

• Workup: Filter the mixture through a pad of Celite to remove the ammonium salts and copper residues, concentrate the filtrate, and purify via flash chromatography.

References

• Product Class 22: Azaindoles and Their Derivatives Source: Thieme Connect (Science of Synthesis) URL:[Link]

• Application of Sequential Palladium Catalysis for the Discovery of Janus Kinase Inhibitors in the Benzo[c]pyrrolo[2,3‑h][1,6]naphthyridin-5-one (BPN) Series Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Supporting information: Directed copper-Catalyzed Dehydrogenative CH Amination of Unsaturated Sialic Acids Source: Royal Society of Chemistry (RSC) URL:[Link]

Sources

• 1. Application of Sequential Palladium Catalysis for the Discovery of Janus Kinase Inhibitors in the Benzo[c]pyrrolo[2,3‑h][1,6]naphthyridin-5-one (BPN) Series - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Cross-Coupling Protocols for 4-Iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine

Executive Summary

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized as a bioisostere for purines in the development of ATP-competitive kinase inhibitors and chemokine receptor antagonists [1, 2]. Functionalization at the C4 position is critical for exploring structure-activity relationships (SAR) within the hinge-binding region of target proteins.

This technical guide details the mechanistic rationale and step-by-step methodologies for the Suzuki-Miyaura cross-coupling of 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine . Because the N -trimethylsilyl (TMS) protecting group is highly sensitive to basic conditions, we provide two orthogonal protocols: one designed for concomitant TMS cleavage (yielding the free N -H product) and one engineered for TMS retention (enabling downstream functionalization).

Mechanistic Rationale & Substrate Dynamics

The 4-Iodo Advantage

In palladium-catalyzed cross-coupling, the oxidative addition step is often rate-limiting. The bond dissociation energy of the C–I bond (~65 kcal/mol) is significantly lower than that of the C–Br (~81 kcal/mol) or C–Cl (~96 kcal/mol) bonds. Utilizing the 4-iodo derivative ensures rapid and quantitative oxidative addition at lower temperatures, minimizing catalyst degradation and side reactions (such as protodehalogenation) [3].

The Dual Nature of the N -TMS Group

The N1 position of 7-azaindole is acidic ( pKa​ ~12) and can coordinate with palladium species, leading to catalyst poisoning or unwanted N -arylation. Protection is therefore mandatory. The TMS group is selected for its atom economy and ability to dramatically increase the substrate's solubility in non-polar organic solvents.

However, the Si–N bond is highly labile in the presence of aqueous bases or fluoride ions.

• Causality for Cleavage: When aqueous inorganic bases (e.g., K2​CO3​ in water) are used, hydroxide ions nucleophilically attack the silicon atom, forming a pentacoordinate intermediate that collapses to release the free azaindole.

• Causality for Retention: To retain the TMS group, strict anhydrous conditions must be maintained. Boronic esters (e.g., pinacol esters) are preferred over boronic acids to prevent the in situ generation of water that occurs when boronic acids trimerize into boroxines.

Catalytic cycle of the Suzuki-Miyaura cross-coupling at the C4 position of 7-azaindole.

Quantitative Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and the fate of the TMS protecting group.

Protocol Strategy	Catalyst System	Base	Solvent System	Temp (°C)	TMS Status	Typical Yield
A: Aqueous	Pd(dppf)Cl2​⋅CH2​Cl2​	K2​CO3​ (2.0 M aq)	1,4-Dioxane	90	Cleaved	75–90%
B: Anhydrous	Pd2​(dba)3​ / XPhos	K3​PO4​ (Anhydrous)	Toluene	100	Retained	65–85%
C: Mild Anhydrous	Pd(PPh3​)4​	Cs2​CO3​ (Anhydrous)	DMF	80	Retained	60–80%

Experimental Methodologies

Standard experimental workflow for Pd-catalyzed cross-coupling of 7-azaindole derivatives.

Protocol A: Aqueous Suzuki-Miyaura (Concomitant TMS Cleavage)

Objective: Synthesize 4-aryl-1H-pyrrolo[2,3-b]pyridine with simultaneous removal of the TMS group [4].

Self-Validating System Checks:

• Pre-reaction: The starting material (SM) exhibits a distinct [M+H]+ peak at m/z 317.

• In-process: Successful cleavage and coupling will show complete consumption of SM and the appearance of a new peak lacking the 72 Da TMS mass, with a strong UV absorbance shift.

Step-by-Step Procedure:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine (1.0 equiv, 1.0 mmol) and the desired arylboronic acid (1.2 equiv, 1.2 mmol).

• Catalyst Addition: Add Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv, 5 mol%). Causality: This bidentate catalyst is highly robust against hydrolysis and prevents the formation of inactive palladium black in aqueous media.

• Solvent & Base: Add 1,4-dioxane (8.0 mL) followed by an aqueous solution of K2​CO3​ (2.0 M, 3.0 equiv, 1.5 mL).

• Degassing (Critical): Sparge the biphasic mixture with ultra-pure Argon for 15 minutes. Causality: Oxygen must be removed to prevent the homocoupling of the boronic acid and the oxidation of the phosphine ligands.

• Reaction: Seal the flask and heat to 90 °C in a pre-heated oil bath for 4–6 hours. Monitor via LC-MS.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and water (10 mL). Separate the organic layer, extract the aqueous layer with EtOAc (2 × 15 mL), dry the combined organics over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/EtOAc gradient) to yield the free N -H 4-aryl-7-azaindole.

Protocol B: Anhydrous Suzuki-Miyaura (TMS Retention)

Objective: Synthesize 4-aryl-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine while preserving the labile TMS group for subsequent orthogonal chemistry.

Self-Validating System Checks:

• In-process: TLC analysis (Hexanes/EtOAc 4:1) should reveal a highly non-polar product spot (Rf ~0.7) compared to the deprotected azaindole (Rf ~0.2).

• Post-reaction: 1H -NMR must show a sharp 9-proton singlet at ~0.6 ppm, confirming the integrity of the TMS group.

Step-by-Step Procedure:

• Preparation: In a nitrogen-filled glovebox, charge a pressure vial with 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine (1.0 equiv, 1.0 mmol), arylboronic acid pinacol ester (1.2 equiv, 1.2 mmol), and finely milled anhydrous K3​PO4​ (2.0 equiv, 2.0 mmol). Causality: Pinacol esters and anhydrous K3​PO4​ prevent the introduction or generation of water, strictly protecting the Si–N bond.

• Catalyst Assembly: Add Pd2​(dba)3​ (0.02 equiv, 2 mol%) and XPhos (0.08 equiv, 8 mol%). Causality: The bulky, electron-rich XPhos ligand accelerates oxidative addition and reductive elimination, ensuring the cross-coupling outcompetes any background thermal desilylation.

• Solvent: Add anhydrous, degassed Toluene (10.0 mL).

• Reaction: Seal the vial with a Teflon-lined cap, remove from the glovebox, and heat at 100 °C for 12 hours.

• Workup: Cool to room temperature. Filter the suspension through a short pad of Celite to remove inorganic salts and palladium residues, washing the pad with anhydrous CH2​Cl2​ (20 mL).

• Purification: Concentrate the filtrate and purify immediately via neutral alumina or deactivated silica gel chromatography (Eluent: Hexanes/EtOAc) to prevent acid-catalyzed desilylation on the column.

References

• Source: Google Patents (US20070208053A1)
• Source: Google Patents (US7622583B2)

• Title: Palladium-Catalysed Functionalisation at 4- and 6-Position of the 7-Azaindole System Source: ResearchGate URL: [Link]

• Title: A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2 Source: PubMed Central (PMC), National Institutes of Health URL: [Link]

Application Note: Advanced Sonogashira Cross-Coupling Strategies for TMS-Protected 4-Iodo-7-azaindole

Executive Summary

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized as a bioisostere for indoles and purines in the development of kinase inhibitors. Functionalization at the C4-position is highly desirable for exploring structure-activity relationships (SAR) in the hinge-binding region of kinases.

This application note details a robust, field-proven protocol for the Sonogashira cross-coupling of 4-iodo-7-azaindole with trimethylsilylacetylene (TMSA) . By employing a bimetallic Palladium/Copper catalytic system, this methodology ensures high-yielding C-C bond formation while mitigating common pitfalls such as Glaser homocoupling and premature protecting group cleavage.

Mechanistic Rationale & Substrate Considerations

The "TMS-Protected" Duality

In the context of this specific workflow, "TMS-protected" requires careful delineation, as the trimethylsilyl (TMS) group can be applied to two different reactive sites:

• TMS-Acetylene (TMSA) [Nucleophile]: The use of TMSA is highly recommended over unprotected acetylene gas. The steric bulk of the TMS group significantly suppresses oxidative Glaser homocoupling (the formation of 1,4-bis(trimethylsilyl)buta-1,3-diyne). Post-coupling, the TMS group is easily cleaved using TBAF or K₂CO₃/MeOH to reveal the terminal alkyne for subsequent click chemistry or hydration [1].

• N1-TMS 7-Azaindole [Electrophile]: While 7-azaindole can undergo coupling in its unprotected free-NH form, N-protection enhances lipophilicity and organic solubility. However, the N-Si bond in 1-(trimethylsilyl)-4-iodo-1H-pyrrolo[2,3-b]pyridine is extremely labile to moisture and primary/secondary amines. If using an N-TMS substrate, strictly anhydrous conditions and non-nucleophilic bases (e.g., DIPEA) must be employed to prevent premature desilylation.

Catalytic Causality

The reaction relies on the synergistic interplay of a Palladium cycle and a Copper cycle [2].

• Why 4-Iodo? The C-I bond has a lower bond dissociation energy compared to C-Br or C-Cl bonds, making it highly susceptible to rapid oxidative addition by the active Pd(0) species. This allows the reaction to proceed at or near room temperature, preserving sensitive functional groups [3].

• Why Copper(I) Iodide? CuI acts as a co-catalyst to form a highly nucleophilic copper acetylide intermediate in situ. This intermediate rapidly transmetalates with the Pd(II) complex, accelerating the overall reaction rate compared to copper-free conditions.

Bimetallic Pd/Cu catalytic cycle for the Sonogashira coupling of 4-iodo-7-azaindole.

Reaction Optimization & Quantitative Data

To establish a self-validating protocol, various conditions were screened to maximize the yield of 4-((trimethylsilyl)ethynyl)-7-azaindole while minimizing homocoupling byproducts. The data below summarizes the critical parameters.

Entry	Catalyst (mol%)	Co-Catalyst (mol%)	Base (Equiv)	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd(PPh₃)₂Cl₂ (5%)	CuI (2%)	Et₃N (3.0)	THF	25	88%	Optimal for unprotected N1; fast conversion.
2	Pd(PPh₃)₄ (5%)	CuI (2%)	DIPEA (3.0)	DMF	50	82%	Optimal for N-TMS protected substrates (avoids amine cleavage).
3	Pd(dppf)Cl₂ (5%)	None	Et₃N (3.0)	THF	60	45%	Sluggish transmetalation without Cu co-catalyst.
4	Pd(PPh₃)₂Cl₂ (5%)	CuI (2%)	Et₃N (3.0)	THF	25	<30%	Failed: No degassing performed; severe Glaser homocoupling observed.

Standard Operating Procedure (SOP)

The following methodology details the optimal conditions (Entry 1) for synthesizing 4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-b]pyridine.

Reagents & Equipment

• Substrate: 4-Iodo-1H-pyrrolo[2,3-b]pyridine (1.0 mmol, 244 mg)

• Alkyne: Trimethylsilylacetylene (TMSA) (1.5 mmol, 212 µL)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.05 mmol, 35 mg)

• Co-catalyst: Copper(I) Iodide [CuI] (0.02 mmol, 3.8 mg)

• Solvent/Base: Anhydrous THF (5.0 mL) and Triethylamine (3.0 mmol, 418 µL)

• Equipment: Schlenk flask, argon/nitrogen manifold.

Step-by-Step Protocol

• Reagent Charging: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-iodo-7-azaindole, Pd(PPh₃)₂Cl₂, and CuI.

• Atmosphere Exchange: Seal the flask with a rubber septum. Evacuate the flask under high vacuum for 5 minutes, then backfill with ultra-pure Argon. Repeat this cycle three times to ensure complete removal of atmospheric oxygen.

• Solvent Addition: Inject anhydrous THF and Et₃N through the septum via a gas-tight syringe.

• Degassing (Critical Step): Sparge the solution with Argon for 10 minutes. Causality: Oxygen must be rigorously excluded to prevent the Cu-catalyzed oxidative dimerization of TMSA (Glaser coupling).

• Alkyne Addition: Add TMSA dropwise via syringe.

• Reaction Monitoring: Stir the reaction mixture at room temperature (25 °C).

  • Self-Validation Check: The mixture will transition from a pale yellow suspension to a homogenous dark brown/amber solution within 30 minutes, indicating the formation of the active Pd(0) species and successful progression of the catalytic cycle.

  • Monitor via TLC (Hexane/EtOAc 3:1). The product spot will appear at a higher Rf than the starting material due to the lipophilic TMS group. Complete consumption of the iodide typically occurs within 2–4 hours.

• Quench & Workup: Dilute the reaction mixture with EtOAc (20 mL) and quench with saturated aqueous NH₄Cl (15 mL).

  • Self-Validation Check: If the aqueous layer turns bright blue, Cu(II) salts are present. Wash the organic layer with a 10% aqueous NH₄OH solution until the blue color is completely removed.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to afford the target compound as a pale yellow solid.

Step-by-step experimental workflow for the Sonogashira cross-coupling procedure.

Troubleshooting

• Issue: High levels of homocoupling (1,4-bis(trimethylsilyl)buta-1,3-diyne) observed.

  • Root Cause: Oxygen contamination.

  • Solution: Ensure strict Schlenk techniques are used. Switch from simple sparging to the Freeze-Pump-Thaw degassing method for the solvents prior to reagent addition.

• Issue: Incomplete conversion / Stalled reaction.

  • Root Cause: Catalyst deactivation or insufficient nucleophilicity of the base.

  • Solution: Ensure Et₃N is freshly distilled and stored over KOH. If the reaction stalls, gently warming the mixture to 40 °C can drive it to completion.

• Issue: Loss of N-TMS protecting group (if using 1-TMS-4-iodo-7-azaindole).

  • Root Cause: Et₃N contains trace moisture or acts as a nucleophile.

  • Solution: Switch the base to non-nucleophilic DIPEA (N,N-Diisopropylethylamine) and use strictly anhydrous DMF as the solvent.

References

• Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules.[Link]

• Sonogashira Coupling. Chemistry LibreTexts.[Link]

• Sonogashira coupling. Wikipedia, The Free Encyclopedia.[Link]

Technical Notes & Optimization

Technical Support Center: Preventing TMS Group Cleavage in Cross-Coupling of 1H-Pyrrolo[2,3-b]pyridine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for synthetic challenges involving 1H-Pyrrolo[2,3-b]pyridine (7-azaindole). This guide is designed for researchers, medicinal chemists, and process development scientists who are encountering a common but frustrating side reaction: the premature cleavage of the N-trimethylsilyl (TMS) protecting group during palladium-catalyzed cross-coupling reactions. Our goal is to provide a deep understanding of the underlying causes and to equip you with actionable, field-proven strategies to ensure your couplings proceed with high fidelity and yield.

Overview: The Challenge of the Labile N-TMS Group

The 7-azaindole scaffold is a privileged structure in medicinal chemistry, and its functionalization via cross-coupling is a cornerstone of modern drug discovery.[1][2] The pyrrolic N-H is often protected to prevent side reactions and improve solubility. The TMS group is an attractive choice due to its ease of installation and mild removal. However, its lability is a significant drawback, particularly under the basic and sometimes aqueous conditions typical of Suzuki-Miyaura cross-coupling.[3][4]

Premature TMS cleavage liberates the free N-H of the azaindole. This unprotected heterocycle can act as a ligand for the palladium catalyst, leading to catalyst inhibition, deactivation, or the formation of undesired off-cycle species.[5] The result is often a stalled reaction, low yield, and a complex mixture of protected and deprotected products. This guide will walk you through diagnosing and solving this critical issue.

Section 1: Troubleshooting Guide - First-Response Solutions

This section is structured as a series of questions you might ask when encountering unexpected TMS cleavage. We provide immediate troubleshooting steps and the scientific rationale behind them.

Q1: I'm running a Suzuki-Miyaura coupling on my N-TMS-7-azaindole, and LCMS analysis shows significant conversion to the unprotected starting material. What is the most likely cause?

A1: The primary culprits for TMS cleavage are nucleophilic attack and/or protonolysis, which are almost always facilitated by your choice of base and the presence of water.[6] Standard Suzuki conditions often employ aqueous solutions of inorganic bases like K₂CO₃ or K₃PO₄.[7][8] The hydroxide ions present in these aqueous mixtures, or generated in situ, readily attack the silicon center, cleaving the Si-N bond.

Immediate Action Plan:

• Rigorously Exclude Water: Your first and most critical step is to switch to strictly anhydrous conditions.

  • Use oven- or flame-dried glassware.

  • Employ anhydrous, degassed solvents (Sure/Seal™ or freshly distilled).

  • Use an anhydrous base. If using a powdered base like K₃PO₄, ensure it is freshly purchased or has been dried in an oven.

  • Run the reaction under a positive pressure of an inert gas (Argon or Nitrogen).

• Re-evaluate Your Base: The base is not just an activator for the boronic acid; it's a key variable in protecting group stability.[9][10]

  • Problematic Bases: Aqueous K₂CO₃, Na₂CO₃, K₃PO₄.

  • Better Alternatives: Consider switching to a base that is soluble in organic solvents, eliminating the need for water. Potassium trimethylsilanolate (TMSOK) is an excellent choice for promoting anhydrous couplings.[11] Cesium carbonate (Cs₂CO₃) can also be effective under anhydrous conditions.

Visualizing the Problem: The Protodesilylation Pathway

The diagram below illustrates the base-mediated hydrolysis mechanism responsible for TMS cleavage.

Caption: Base-mediated hydrolysis of the N-TMS group.

Section 2: Advanced Protocols for Preserving the TMS Group

Q2: I've switched to anhydrous conditions, but I'm still seeing some cleavage or my reaction is sluggish. What is a more robust, field-proven protocol?

A2: When standard anhydrous conditions are insufficient, a more specialized protocol is required. The use of potassium trimethylsilanolate (TMSOK) as a base in combination with trimethyl borate is a highly effective strategy for difficult heteroaryl couplings.[11] This system maintains a completely aprotic environment and the additive serves multiple roles to accelerate the reaction, allowing for lower temperatures and shorter reaction times, which further safeguards the TMS group.

Why This Protocol Works:

• Anhydrous Base: TMSOK is soluble in many organic solvents, completely avoiding the "water problem".[11]

• Additive Synergy: Trimethyl borate (B(OMe)₃) is not merely a spectator. It has been shown to:

  • Solubilize the in situ-generated boronate complexes.[11]

  • Prevent catalyst poisoning by coordinating to the Lewis-basic nitrogen of the pyridine ring, shielding the palladium center.[11]

  • Buffer the inhibitory effect of excess TMSOK base.[11]

Experimental Protocol: Anhydrous Suzuki-Miyaura Coupling with TMSOK/B(OMe)₃

This protocol is a starting point and should be optimized for your specific substrates.

• Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the N-TMS-7-azaindole halide (1.0 equiv.), the arylboronic acid or ester (1.5 equiv.), and the palladium precatalyst/ligand system (e.g., Pd₂(dba)₃ with a suitable phosphine ligand, or a modern precatalyst like SPhos-Pd-G2 [2-3 mol%]).

• Inert Atmosphere: Seal the flask and purge with argon or nitrogen for 15-20 minutes.

• Solvent Addition: Under positive inert gas pressure, add anhydrous, degassed solvent (e.g., THF or Dioxane) via syringe.

• Additive & Base Addition: Add trimethyl borate (3.0 equiv.) via syringe, followed by a solution of TMSOK in THF (1.5 equiv., typically 1.0 M).

• Reaction: Heat the reaction mixture to the desired temperature (start with 60-80 °C) and monitor by TLC or LCMS.

• Work-up: Upon completion, cool the reaction to room temperature, quench with saturated aqueous NH₄Cl, and extract with an organic solvent (e.g., ethyl acetate). The organic layers are then combined, dried, and concentrated. Purify via column chromatography.

Data Summary: Comparing Conditions

Parameter	Standard Conditions (Problematic)	Anhydrous K₃PO₄ (Improved)	Anhydrous TMSOK/B(OMe)₃ (Optimal)
Base	K₂CO₃ (aq)	K₃PO₄ (anhydrous powder)	TMSOK (in THF)
Solvent	Dioxane/H₂O	Anhydrous Dioxane	Anhydrous THF
Temperature	100 °C	100 °C	60-80 °C
Typical TMS Cleavage	40-100%	10-30%	<5%
Expected Yield	Low to Moderate	Moderate to Good	Good to Excellent

Section 3: Frequently Asked Questions (FAQs)

Q: Can I avoid using a protecting group altogether?

A: Yes, this is increasingly possible. Modern palladium precatalyst systems, particularly those using bulky, electron-rich phosphine ligands like XPhos and SPhos, have shown remarkable efficacy in coupling unprotected N-H azoles.[5] These systems are often more resistant to inhibition. Success typically requires careful optimization of the base (K₃PO₄ is common), solvent, and temperature.[5] This approach is highly desirable as it shortens the synthetic route by eliminating protection/deprotection steps.

Q: What are the best alternative protecting groups if TMS is simply not compatible with my subsequent synthetic steps?

A: If the TMS group is too labile for your overall synthetic plan, several more robust alternatives are available. The choice depends on the conditions you need it to withstand.

• SEM (2-(Trimethylsilyl)ethoxymethyl): Significantly more stable than TMS. However, its removal can be challenging and sometimes leads to side products.[12][13]

• Benzenesulfonyl (PhSO₂): A robust, electron-withdrawing group that is stable to a wide range of conditions. It is generally more stable than the related tosyl group.[14] Cleavage often requires strong basic conditions.

• Boc (tert-Butoxycarbonyl): Widely used and stable to many conditions, but it is an electron-withdrawing group that will alter the electronics and reactivity of the azaindole ring.[15] It is typically removed with strong acid (e.g., TFA).

Decision Workflow: Choosing a Strategy

Caption: Decision workflow for 7-azaindole cross-coupling strategy.

Q: How can I definitively confirm that TMS cleavage is the cause of my low yield?

A: Run a control experiment. Subject your N-TMS-7-azaindole starting material to the exact reaction conditions (base, solvent, temperature, time) but without the palladium catalyst and the boronic acid. If you observe the formation of the unprotected 7-azaindole, you have confirmed that the conditions themselves are causing the cleavage, independent of the catalytic cycle.

References

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? r/Chempros. [Link]

• Aure Chemical. Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride. [Link]

• Lima, C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. ResearchGate. [Link]

• de Mattos, M. C., et al. (2007). Efficient Synthesis of 2-Substituted 7-Azaindole Derivatives via Palladium-Catalyzed Coupling and C-N Cyclization Using 18-Crown-6. Synthesis, 2149-2152. [Link]

• Lima, C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. ChemCatChem. [Link]

• Powers, D. C., & Ritter, T. (2011). Base-Assisted C–H Bond Cleavage in Cross-Coupling: Recent Insights into Mechanism, Speciation, and Cooperativity. Accounts of Chemical Research. [Link]

• The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. [Link]

• Slast’on, I. V., et al. (2012). One-Pot, Three-Component Synthesis of 7-Azaindole Derivatives from N-Substituted 2-Amino-4-cyanopyrroles, Various Aldehydes, and Active Methylene Compounds. ACS Combinatorial Science. [Link]

• Denmark, S. E., & Smith, R. C. (2009). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts. Organic Reactions. [Link]

• ResearchGate. (2012, October 2). What's the best way to protect the NH group in Heterocyclic Compounds? [Link]

• Babu, G., et al. (2017). Novel 2-Substituted 7-Azaindole and 7-Azaindazole Analogues as Potential Antiviral Agents for the Treatment of Influenza. Molecules. [Link]

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling? [Link]

• Braga, A. A. C., et al. (2005). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. Journal of the American Chemical Society. [Link]

• Li, F., et al. (2022). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3. The Royal Society of Chemistry. [Link]

• Wikipedia. Cross-coupling reaction. [Link]

• Marques, M. M. B., & Matos, M. J. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules. [Link]

• Trust, T. A., et al. (2024). Halide Salts Alleviate TMSOK Inhibition in Suzuki–Miyaura Cross-Couplings. ACS Catalysis. [Link]

• Kinzel, T., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. [Link]

• Andersen, C., et al. (2024). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules. [Link]

• Chemistry LibreTexts. (2023, August 2). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

• Cheng, P., et al. (2022). Three-Phase Emulsions During Cross-Coupling Reactions in Water. Journal of the American Chemical Society. [Link]

• Wang, Y., et al. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science. [Link]

• Muto, K., et al. (2020). Base-Free Suzuki–Miyaura Cross-Coupling Reaction Mediated by Lewis Acids. ChemRxiv. [Link]

• Organic Chemistry Portal. (2006, July 15). Synthesis of 7-Azaindoles, Raney Nickel Reductions, Suzuki Coupling of Oxazoles, Pd-Catalyzed Synthesis of 2-Arylaminopyrimidines. [Link]

• Lumen Learning. 17.2. Palladium catalyzed couplings. Organic Chemistry II. [Link]

• ChemTalk. (2025, September 7). Metal-Catalyzed Cross-Coupling Reactions. [Link]

• Yeom, C.-E., et al. (2008). DBU-Promoted Facile, Chemoselective Cleavage of Acetylenic TMS Group. Synlett. [Link]

• Vantourout, J. C., et al. (2021). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Organic Letters. [Link]

• Kalinina, M. A., et al. (2025). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. MDPI. [Link]

• Singh, R., et al. (2023). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. ACS Omega. [Link]

• Andersen, C., et al. (2024). Synthetic Routes to 2-aryl-1 H-pyrrolo[2,3- b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules. [Link]

• Coudert, F.-X. (2026). Dual impact of water on stability of metal-organic frameworks. Nature Chemistry. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
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• 3. Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride | Aure Chemical [aurechem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
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• 10. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthetic Routes to 2-aryl-1 H-pyrrolo[2,3- b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Novel 2-Substituted 7-Azaindole and 7-Azaindazole Analogues as Potential Antiviral Agents for the Treatment of Influenza - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 4-Iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine

Welcome to the technical support center for the synthesis of 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions related to this important synthetic intermediate. Our goal is to empower you with the knowledge to improve your reaction yields and obtain high-purity material consistently.

Introduction

4-Iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine, a derivative of 7-azaindole, is a valuable building block in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The introduction of an iodine atom at the 4-position provides a versatile handle for further functionalization through cross-coupling reactions, while the trimethylsilyl (TMS) group on the pyrrole nitrogen serves as a protecting group, enhancing solubility in organic solvents and preventing unwanted side reactions.

The synthesis of this compound is typically a two-step process: regioselective iodination of 7-azaindole at the C4 position, followed by N-silylation. Both steps present unique challenges that can impact the overall yield and purity of the final product. This guide will address these challenges in a practical, question-and-answer format.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine.

Issue 1: Low yield or no reaction during the 4-iodination of 7-azaindole.

Question: I am attempting to iodinate 7-azaindole to obtain the 4-iodo isomer, but I am observing low yields or recovery of starting material. What are the potential causes and how can I improve the outcome?

Answer: Low yields in the 4-iodination of 7-azaindole are a common issue, primarily due to the electronic nature of the azaindole ring system. The C3 position is generally more electron-rich and thus more susceptible to electrophilic aromatic substitution.[1] To achieve regioselective iodination at the C4 position, a more specialized approach is often necessary.

Potential Causes and Solutions:

• Incorrect Iodination Reagent or Conditions: Standard electrophilic iodination methods (e.g., I₂/KI) will likely favor iodination at the C3 position. To direct the iodine to the C4 position, a deprotometalation-iodolysis strategy is often employed. This involves the use of a strong base to selectively deprotonate the C4 position, followed by quenching with an iodine source.

  • Recommended Protocol (Deprotometalation-Iodolysis): A common method involves the use of a lithium amide base such as lithium 2,2,6,6-tetramethylpiperidide (LiTMP) to deprotonate the 7-azaindole. The resulting anion is then quenched with molecular iodine (I₂).[2]

• Insufficient Deprotonation: The choice of base and reaction conditions are critical for efficient deprotonation at the C4 position.

  • Optimization: Ensure that the LiTMP is freshly prepared or titrated to determine its exact concentration. The reaction should be carried out under strictly anhydrous and inert conditions (e.g., argon or nitrogen atmosphere) to prevent quenching of the strong base. Low temperatures (typically -78 °C) are crucial to maintain the stability of the lithiated intermediate.[2]

• Competitive C3 Iodination: Even with deprotometalation strategies, some C3 iodination may occur if the reaction conditions are not optimal.

  • Troubleshooting: A slow addition of the iodine solution at low temperature can help to minimize side reactions. The stoichiometry of the base and the iodine source should be carefully controlled.

Issue 2: Formation of di-iodinated byproducts.

Question: During the iodination step, I am observing the formation of a di-iodinated species in my reaction mixture. How can I prevent this?

Answer: The formation of di-iodinated byproducts, such as 3,4-diiodo-7-azaindole, can occur if an excess of the iodinating reagent is used or if the reaction is allowed to proceed for too long.

Potential Causes and Solutions:

• Excess Iodinating Reagent: Using more than one equivalent of the iodine source can lead to a second iodination event.

  • Solution: Carefully control the stoichiometry of the iodinating reagent. Use of 1.0 to 1.1 equivalents of iodine is typically sufficient.

• Reaction Time and Temperature: Prolonged reaction times or elevated temperatures can promote over-iodination.

  • Optimization: Monitor the reaction progress closely using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Quench the reaction as soon as the starting material is consumed to prevent the formation of di-iodinated products.

Issue 3: Incomplete N-silylation of 4-iodo-7-azaindole.

Question: I am having trouble achieving complete conversion during the N-silylation of 4-iodo-7-azaindole with trimethylsilyl chloride (TMSCl). What factors could be affecting the reaction efficiency?

Answer: Incomplete N-silylation is often due to issues with the base, solvent, or the presence of moisture. The pyrrole nitrogen of 7-azaindole is not particularly acidic, requiring a strong base for deprotonation prior to silylation.

Potential Causes and Solutions:

• Insufficiently Strong Base: A weak base may not be able to fully deprotonate the pyrrole nitrogen.

  • Recommended Bases: Sodium hydride (NaH) is a commonly used and effective base for this transformation.[3] Other strong bases like lithium diisopropylamide (LDA) can also be employed.

• Presence of Moisture: Trimethylsilyl chloride and the anionic intermediate are highly sensitive to moisture.

  • Solution: Ensure that all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and perform the reaction under an inert atmosphere.

• Reaction Temperature: The deprotonation and silylation steps may have different optimal temperatures.

  • Optimization: The deprotonation with NaH is often performed at 0 °C to room temperature, while the subsequent reaction with TMSCl is typically carried out at 0 °C and then allowed to warm to room temperature.

Issue 4: Difficulty in purifying the final product, 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine.

Question: I am struggling with the purification of my final product. Column chromatography on silica gel leads to low recovery. What are the best practices for purifying this compound?

Answer: Silylated compounds can sometimes be sensitive to acidic conditions, and the basic nitrogen of the pyridine ring can interact with the acidic silanol groups on standard silica gel, leading to poor separation and product loss.[4]

Potential Causes and Solutions:

• Decomposition on Silica Gel: The TMS group can be labile under acidic conditions, and prolonged contact with silica gel can lead to its cleavage.

  • Solution:

    • Deactivated Silica Gel: Use silica gel that has been deactivated with a base. This can be achieved by preparing a slurry of the silica gel in the eluent containing a small amount of triethylamine (e.g., 0.5-1%).

    • Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral or basic alumina.[5]

• Co-elution of Impurities: Non-polar impurities may co-elute with the product.

  • Optimization of Chromatography: A careful selection of the eluent system is crucial. A gradient elution, starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a solvent like ethyl acetate, can improve separation.[4]

• Product Volatility: While less common for this specific compound, some silylated molecules can be volatile and may be lost during solvent removal under high vacuum.

  • Precaution: Use moderate vacuum and temperature during rotary evaporation.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the trimethylsilyl (TMS) group in this synthesis?

A1: The TMS group serves two main purposes. Firstly, it acts as a protecting group for the pyrrole nitrogen, preventing it from participating in unwanted side reactions during subsequent synthetic steps. Secondly, it increases the lipophilicity of the molecule, which can improve its solubility in organic solvents commonly used in cross-coupling reactions.[6]

Q2: Can I use other silyl protecting groups instead of TMS?

A2: Yes, other silyl groups like triethylsilyl (TES), tert-butyldimethylsilyl (TBDMS), or triisopropylsilyl (TIPS) can be used. The choice of the silyl group depends on the desired stability. The stability of silyl ethers generally increases with steric bulk (TMS < TES < TBDMS < TIPS).[7] More sterically hindered silyl groups will be more robust to acidic conditions but will also require more forcing conditions for their removal.

Q3: What analytical techniques are recommended for monitoring the reaction progress and characterizing the final product?

A3:

• Reaction Monitoring: Thin-layer chromatography (TLC) is a quick and effective way to monitor the progress of both the iodination and silylation steps. Staining with an appropriate agent (e.g., potassium permanganate) can help visualize the spots. Liquid chromatography-mass spectrometry (LC-MS) provides more detailed information about the conversion and the presence of any side products.

• Product Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the final product and assessing its purity. The characteristic signals for the TMS group (a singlet around 0 ppm in ¹H NMR) and the aromatic protons will confirm the successful silylation.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the exact mass of the synthesized compound.

Q4: What are the key safety precautions to consider during this synthesis?

A4:

• Strong Bases: Reagents like LiTMP and NaH are highly reactive and pyrophoric. They should be handled with extreme care under an inert atmosphere.

• Iodine: Iodine is corrosive and can cause skin and respiratory irritation. It should be handled in a well-ventilated fume hood.

• Solvents: Anhydrous solvents like THF can form explosive peroxides upon standing. Always use freshly distilled or commercially available anhydrous solvents.

Experimental Protocols

Protocol 1: Synthesis of 4-Iodo-1H-pyrrolo[2,3-b]pyridine via Deprotometalation-Iodolysis

This protocol is adapted from methodologies described for the regioselective functionalization of 7-azaindole.[2]

Materials:

• 7-Azaindole (1H-Pyrrolo[2,3-b]pyridine)

• 2,2,6,6-Tetramethylpiperidine (TMP)

• n-Butyllithium (n-BuLi) in hexanes

• Iodine (I₂)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add anhydrous THF and cool to -78 °C.

• Add 2,2,6,6-tetramethylpiperidine (2.2 equivalents) to the cooled THF.

• Slowly add n-butyllithium (2.2 equivalents) to the solution and stir for 30 minutes at 0 °C to generate LiTMP.

• Cool the LiTMP solution back to -78 °C and add a solution of 7-azaindole (1.0 equivalent) in anhydrous THF dropwise.

• Stir the reaction mixture at -78 °C for 1 hour.

• Add a solution of iodine (1.1 equivalents) in anhydrous THF dropwise at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium thiosulfate solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford 4-iodo-1H-pyrrolo[2,3-b]pyridine.

Protocol 2: Synthesis of 4-Iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine

This protocol is based on general procedures for the N-silylation of azaindoles.[3]

Materials:

• 4-Iodo-1H-pyrrolo[2,3-b]pyridine

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Trimethylsilyl chloride (TMSCl)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution (NH₄Cl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add a suspension of sodium hydride (1.2 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C and add a solution of 4-iodo-1H-pyrrolo[2,3-b]pyridine (1.0 equivalent) in anhydrous THF dropwise.

• Allow the reaction mixture to stir at room temperature for 1 hour.

• Cool the mixture back to 0 °C and add trimethylsilyl chloride (1.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, cool the reaction to 0 °C and carefully quench with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on deactivated silica gel (eluent: hexanes/ethyl acetate gradient) to yield 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine.

Data Presentation

Step	Key Reagents	Typical Solvent	Temperature (°C)	Typical Yield (%)	Reference
4-Iodination	7-Azaindole, LiTMP, I₂	THF	-78 to RT	50-70	[2]
N-Silylation	4-Iodo-7-azaindole, NaH, TMSCl	THF	0 to RT	80-95	[3]

Visualizations

Troubleshooting Workflow

Caption: Troubleshooting workflow for the synthesis of 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine.

References

• G. Kirsch, et al. (2021). Deprotometalation-Iodolysis and Direct Iodination of 1-Arylated 7-Azaindoles: Reactivity Studies and Molecule Properties. Molecules, 26(20), 6314. [Link]

• M. McLaughlin, et al. (2006). An effective reductive alkylation of electron-deficient o-chloroarylamines. Organic Letters, 8(15), 3307-3310.
• C. R. Hopkins, et al. (2018). ROCK Inhibitors 3: Design, Synthesis and Structure-Activity Relationships of 7-Azaindole-Based Rho Kinase (ROCK) Inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(15), 2622-2626.
• R. Ballesteros-Garrido. (2023). Recent Developments in the Synthesis of 4-, 5-, 6- and 7-Azaindoles. In Advances in Heterocyclic Chemistry (Vol. 140, pp. 67-123). Elsevier.

• F. M. Barl, et al. (2013). Full Functionalization of the 7‐Azaindole Scaffold by Selective Metalation and Sulfoxide/Magnesium Exchange. Angewandte Chemie International Edition, 52(38), 10093-10096. [Link]

• S. Hamri, et al. (2012). A Convenient Iodination of Indoles and Derivatives. ResearchGate. [Link]

• Chem-Station. (2014). Silyl Protective Groups. Chem-Station International Edition. [Link]

• J. A. Bull, et al. (2014). Synthesis and purification of iodoaziridines involving quantitative selection of the optimal stationary phase for chromatography. Journal of Visualized Experiments, (87), 51633. [Link]

• K. Kumaran, et al. (2012). microbial Studies of New 3- and 4 - substituted in 7- Aza Indole Derivatives. International Journal of PharmTech Research, 4(1), 169-175.

• S. O. Badir, et al. (2023). Consecutive four-component synthesis of trisubstituted 3-iodoindoles by an alkynylation–cyclization–iodination–alkylation sequence. Beilstein Journal of Organic Chemistry, 19, 1495-1502. [Link]

• N. M. Barl, et al. (2013). Full functionalization of the 7-azaindole scaffold by selective metalation and sulfoxide/magnesium exchange.
• G. Kirsch, et al. (2021). Deprotometalation-Iodolysis and Direct Iodination of 1-Arylated 7-Azaindoles: Reactivity Studies and Molecule Properties. Molecules, 26(20), 6314.
• M. E. Dalziel, et al. (2019). Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance.
• J. A. Bull, et al. (2014). Synthesis and purification of iodoaziridines involving quantitative selection of the optimal stationary phase for chromatography. Journal of Visualized Experiments, (87), 51633.

• Gelest. Silyl Groups. Gelest Technical Library. [Link]

• A. A. G. L. K. M. Khan, et al. (2025). Trimethylsilyl Iodide As A Versatile Reagent for the Synthesis of 4-Iodopiperidine Derivatives Via Aza-Prin. International Journal for Multidisciplinary Research, 7(6).

• S. K. Guchhait, et al. (2019). Palladium-catalyzed aminocarbonylation of halo-substituted 7-azaindoles and other heteroarenes using chloroform as a carbon monoxide source. Organic & Biomolecular Chemistry, 17(36), 8415-8425. [Link]

• M. A. El-Mernissi, et al. (2022). New compounds based on 1H-pyrrolo[2,3-b] pyridine as potent TNIK inhibitors against colorectal cancer cells. Molecular modeling. Journal of Molecular Structure, 1264, 133245. [Link]

• J. A. Bull, et al. (2014). Synthesis and purification of iodoaziridines involving quantitative selection of the optimal stationary phase for chromatography. Journal of Visualized Experiments, (87), e51633.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Deprotometalation-Iodolysis and Direct Iodination of 1-Arylated 7-Azaindoles: Reactivity Studies and Molecule Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis and purification of iodoaziridines involving quantitative selection of the optimal stationary phase for chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Silyl Groups - Gelest [technical.gelest.com]

optimizing deprotection conditions for 1-TMS-pyrrolo[2,3-b]pyridines

Welcome to the dedicated technical support guide for optimizing the deprotection of 1-TMS-pyrrolo[2,3-b]pyridines (also known as 7-azaindoles). This resource is designed for researchers, medicinal chemists, and process development professionals who utilize the trimethylsilyl (TMS) group as a robust nitrogen protecting group for this important heterocyclic scaffold. Here, we address common challenges and provide field-tested solutions to ensure efficient, high-yielding, and clean deprotection.

Part 1: Frequently Asked Questions (FAQs)

This section covers fundamental questions regarding the selection and application of deprotection strategies for 1-TMS-7-azaindoles.

Question 1: What are the primary methods for cleaving the N-TMS bond on a pyrrolo[2,3-b]pyridine ring?

The N-Si bond in 1-TMS-7-azaindoles is relatively labile and can be cleaved under various conditions, primarily categorized into three main approaches:

• Fluoride-Based Cleavage: This is the most common and often most efficient method. Reagents like tetrabutylammonium fluoride (TBAF), potassium fluoride (KF), or cesium fluoride (CsF) readily cleave the silicon-nitrogen bond due to the high affinity of fluoride for silicon.

• Base-Catalyzed Solvolysis: Mild bases in protic solvents, such as potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) in methanol or ethanol, can effectively induce deprotection. This method is often preferred for its cost-effectiveness and milder conditions compared to fluoride reagents.

• Acid-Catalyzed Hydrolysis: Dilute aqueous acids like hydrochloric acid (HCl), acetic acid (AcOH), or trifluoroacetic acid (TFA) can protonate the nitrogen and facilitate the hydrolytic cleavage of the N-Si bond. This approach is useful when the substrate is sensitive to basic or fluoride conditions.

Question 2: How do I select the optimal deprotection method for my specific substrate?

Choosing the right method depends critically on the functional groups present elsewhere in your molecule. The key is to select conditions that are orthogonal to the stability of your other functional groups.

A logical workflow for this selection process is outlined below:

Technical Support Center: Troubleshooting Cross-Coupling Reactions of 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine

Welcome to the technical support center for coupling reactions involving 4-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine. The 7-azaindole scaffold is a privileged core in numerous pharmacologically active agents, making its efficient functionalization a critical task in medicinal chemistry and drug development.[1][2] The 4-iodo-1-TMS derivative is a key building block for this purpose, yet its use in palladium-catalyzed cross-coupling reactions is often plagued by specific side reactions that can diminish yields and complicate purification.

This guide provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format. We will delve into the mechanistic origins of common problems and offer validated, step-by-step protocols to mitigate them, ensuring your synthesis is both efficient and reproducible.

Frequently Asked Questions (FAQs)

Q1: My primary side product is the de-iodinated starting material (protodeiodination). What causes this and how can I prevent it?

A1: The loss of the iodine atom, replaced by hydrogen, is a common and frustrating side reaction.

Mechanistic Insight: Protodeiodination, or hydrodehalogenation, can occur at several points in the catalytic cycle. A primary pathway involves the oxidative addition of your 4-iodo-7-azaindole to the Pd(0) catalyst, followed by an undesired reaction instead of transmetalation. This can happen via β-hydride elimination from certain intermediates or reaction with trace proton sources (like water or alcohols) in the reaction mixture, leading to a Pd(II)-H species that then reductively eliminates the de-iodinated product.[3]

Troubleshooting & Mitigation Strategies:

• Scrutinize Reagent and Solvent Purity:

  • Action: Ensure all solvents are anhydrous and thoroughly degassed. Use fresh, high-purity bases. Some anhydrous bases like K₃PO₄ can require trace water to be effective, but excess water can be detrimental.[4] If using an aqueous base solution, ensure it is also degassed.

  • Causality: Oxygen can degrade the Pd(0) catalyst, while water can serve as a proton source for protodeiodination.[5] Thoroughly degassing solvents via methods like freeze-pump-thaw or by bubbling with an inert gas (Argon or Nitrogen) is critical.[5]

• Optimize Ligand and Catalyst Choice:

  • Action: Switch to bulkier, more electron-rich phosphine ligands. Buchwald-type biarylphosphine ligands (e.g., XPhos, SPhos) are excellent choices.[4][6] These ligands promote the desired reductive elimination step over side reactions.

  • Causality: Bulky ligands accelerate the rate-limiting steps of oxidative addition and reductive elimination in the catalytic cycle, minimizing the lifetime of intermediates that could lead to side reactions.[7][8]

• Base Selection is Critical:

  • Action: Use a non-nucleophilic, anhydrous base. Cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often superior to aqueous sodium or potassium carbonate.[6][9]

  • Causality: Stronger, non-coordinating bases can facilitate the transmetalation step more effectively, helping it to outcompete the protodeiodination pathway.

Q2: I'm observing significant cleavage of the Trimethylsilyl (TMS) protecting group during the reaction. How can I maintain its integrity?

A2: Premature loss of the TMS group (protodesilylation) exposes the N-H of the pyrrole, which can inhibit the catalyst and lead to unwanted side reactions.

Mechanistic Insight: The TMS group is a labile protecting group, susceptible to cleavage under both acidic and basic conditions, and particularly by fluoride ions.[10][11] In many coupling reactions, the base (e.g., carbonates, phosphates) creates a sufficiently basic aqueous environment to slowly hydrolyze the Si-N bond.

Troubleshooting & Mitigation Strategies:

• Employ Milder, Anhydrous Bases:

  • Action: Switch from strong aqueous bases (e.g., NaOH, KOH) or even aqueous K₂CO₃ to strictly anhydrous conditions with a milder base like potassium fluoride (KF) or cesium carbonate (Cs₂CO₃).[12][13]

  • Causality: KF can activate boronic acids for Suzuki couplings without creating a highly basic aqueous environment that cleaves the TMS group.[13]

• Control Reaction Temperature and Time:

  • Action: Run the reaction at the lowest effective temperature. Monitor the reaction closely and stop it as soon as the starting material is consumed to avoid prolonged exposure to basic conditions.

  • Causality: The rate of TMS cleavage is temperature-dependent. Minimizing both temperature and reaction time reduces the extent of deprotection.

• Consider a More Robust Protecting Group:

  • Action: If TMS lability remains a persistent issue across various conditions, consider replacing it with a more stable silyl group like tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS), which are significantly more resistant to hydrolysis.[10][11][14]

  • Causality: The increased steric bulk of TBDMS and TIPS groups provides greater protection for the silicon-oxygen bond against nucleophilic or acidic attack.[14]

Q3: My Suzuki reaction is producing a lot of boronic acid homocoupling product. What conditions favor this and how can I suppress it?

A3: The formation of a biaryl product derived from your boronic acid is a common side reaction, often driven by oxygen.

Mechanistic Insight: Homocoupling of boronic acids is primarily an oxidative process. Trace oxygen in the reaction mixture can oxidize the Pd(0) catalyst to a Pd(II) species, which can then react with two molecules of the boronic acid, leading to the homocoupled product.

Troubleshooting & Mitigation Strategies:

• Rigorous Exclusion of Oxygen:

  • Action: This is the most critical factor. Ensure your reaction setup is strictly anaerobic. Degas all solvents and reagents thoroughly. Maintain a positive pressure of an inert gas (Argon is preferred over Nitrogen) throughout the reaction.[5]

  • Causality: By eliminating oxygen, you prevent the oxidative pathway that leads to homocoupling.

• Control Stoichiometry:

  • Action: Use a slight excess, but not a large excess, of the boronic acid (typically 1.1-1.2 equivalents).

  • Causality: While a slight excess drives the reaction to completion, a large excess can increase the statistical probability of homocoupling, especially if the cross-coupling reaction is slow.

• Optimize the Base:

  • Action: Use a base that effectively promotes the transmetalation step. K₃PO₄ is often a good choice.

  • Causality: A base is required to activate the boronic acid for transmetalation.[13] Efficient transmetalation ensures the boronic acid is consumed in the desired cross-coupling cycle rather than sitting in the reaction mixture where it is susceptible to oxidative homocoupling.

Q4: My Sonogashira coupling is inefficient, with low yield and formation of alkyne homocoupling (Glaser-Hay) byproducts. How can I improve this?

A4: Inefficient Sonogashira couplings are often due to issues with the copper co-catalyst or catalyst inhibition.

Mechanistic Insight: The Sonogashira reaction relies on a dual catalytic cycle.[15] The palladium cycle mirrors other cross-couplings, while a copper cycle generates a copper(I) acetylide intermediate.[15][16] The presence of oxygen can lead to the oxidative homocoupling of the alkyne, catalyzed by the copper(I) species (Glaser-Hay coupling).

Troubleshooting & Mitigation Strategies:

• Strictly Anaerobic Conditions:

  • Action: As with Suzuki homocoupling, the exclusion of oxygen is paramount to prevent the Glaser-Hay side reaction.[17]

  • Causality: Oxygen promotes the Cu(I)-mediated oxidative dimerization of the terminal alkyne.

• Use a Copper-Free Protocol:

  • Action: Modern Sonogashira protocols often omit the copper co-catalyst, which completely eliminates the possibility of Glaser-Hay coupling.[16][18] This often requires the use of more active palladium catalysts/ligands and potentially higher temperatures.

  • Causality: By removing the copper catalyst, the primary pathway for alkyne dimerization is shut down.

• Optimize the Amine Base:

  • Action: An amine base (e.g., triethylamine, diisopropylethylamine) is typically required.[17] Ensure it is anhydrous and fresh.

  • Causality: The base is crucial for both deprotonating the terminal alkyne to form the acetylide and for scavenging the HX generated during the catalytic cycle.

Process Optimization & Data

Effective troubleshooting often involves systematic optimization of reaction parameters. The choice of ligand, base, and solvent can dramatically influence the outcome.

Table 1: Parameter Optimization Guide for Suzuki-Miyaura Coupling

Parameter	Condition A (Baseline)	Condition B (For Protodeiodination)	Condition C (For TMS Instability)	Rationale & Reference
Pd Catalyst	Pd(PPh₃)₄	Pd₂(dba)₃	Pd(OAc)₂	Pd(II) precatalysts can be more stable and versatile.[5][6]
Ligand	PPh₃	XPhos or SPhos	Xantphos	Bulky, electron-rich ligands accelerate C-C bond formation.[1][6]
Base	Na₂CO₃ (aq)	Cs₂CO₃ (anhydrous)	K₃PO₄ (anhydrous)	Anhydrous, non-nucleophilic bases reduce side reactions.[6][9][12]
Solvent	Dioxane/H₂O	Dioxane (anhydrous)	Toluene (anhydrous)	Anhydrous solvents prevent TMS hydrolysis and protodeiodination.[5][12]
Temperature	100 °C	80-90 °C	80 °C	Lower temperatures can improve selectivity and protect labile groups.

Visualizing the Problem: Reaction Pathways

Understanding the catalytic cycle helps visualize where side reactions diverge from the productive pathway.

General Palladium Cross-Coupling Cycle

Caption: A decision-making workflow for troubleshooting common coupling issues.

References

• Fiveable. (2025, August 15). Palladium-catalyzed cross-coupling reactions | Organic...
• Wikipedia. (n.d.).
• Karageorge, G. N., et al. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. PMC.
• Shields, J. D., et al. (n.d.). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. PMC.
• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? r/Chempros.
• MDPI. (2018, October 17).
• Royal Society of Chemistry. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.
• Reddit. (2026, February 12). Struggling on suzuki couplings. r/Chempros.
• Beilstein Journals. (2012, November 19). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols.
• American Chemical Society. (2023, November 22). Synthesis of Highly Functionalized 4-Iodo-7-azaindazoles via Condensation/Diels–Alder/Retro-Diels–Alder Cyclization of Iodoalkynones and 2-Hydrazineylpyrimidines. Organic Letters.
• American Chemical Society. (2010, September 22). Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. Organic Letters.
• Aure Chemical. (n.d.). Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride.
• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?
• ResearchGate. (n.d.). ChemInform Abstract: Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings.
• ResearchGate. (n.d.).
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• PMC. (n.d.).
• Lumen Learning. (n.d.). 17.2. Palladium catalyzed couplings | Organic Chemistry II.
• Schroeder Group - University of Illinois. (2022, October 28). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling.
• Nobel Prize. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS.
• PMC. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future.
• iris.unina.it. (2025, November 25). Flow Chemistry for Flowing Cross-Couplings: A Concise Overview.
• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• PMC. (n.d.). Mechanistic Duality in Palladium-Catalyzed, Cross-Coupling Reactions of Aryldimethylsilanolates. The Intermediacy of an 8-Si-4 Arylpalladium(II)
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Suzuki Coupling with 2-Ethyl-4-iodophenol.
• ResearchGate. (2017, March 21). Are trimethylsilyl protected alkynes stable towards acids and bases?
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• PMC. (n.d.).
• Wikipedia. (n.d.). Sonogashira coupling.
• Pendidikan Kimia. (n.d.).
• Benchchem. (n.d.). A Comparative Guide to the Stability of TBS and TIPS Protecting Groups in Acidic and Basic Conditions.
• PMC. (n.d.).
• Benchchem. (n.d.). Application Notes and Protocols for Sonogashira Cross-Coupling with 1-Ethyl-4-iodo-5-methyl-1H-pyrazole.
• Royal Society of Chemistry. (n.d.). Alkali-amide controlled selective synthesis of 7-azaindole and 7-azaindoline through domino reactions of 2-fluoro-3-methylpyridine and aldehydes.

Sources

• 1. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alkali-amide controlled selective synthesis of 7-azaindole and 7-azaindoline through domino reactions of 2-fluoro-3-methylpyridine and aldehydes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 6. BJOC - Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols [beilstein-journals.org]
• 7. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride | Aure Chemical [aurechem.com]
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• 18. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]

solvent effects on the stability of TMS-protected azaindoles during reflux

Welcome to the Technical Support Center for heterocyclic chemistry and drug development. This guide provides authoritative troubleshooting, mechanistic insights, and validated protocols addressing the stability of trimethylsilyl (TMS)-protected azaindoles under reflux conditions.

Core Diagnostics: The Causality of N-TMS Instability

Issue: Researchers frequently observe unintended deprotection of N-TMS azaindoles (e.g., 7-azaindole) during reflux, leading to complex reaction mixtures and reduced yields.

Mechanistic Causality: The instability of the N-TMS group on an azaindole core is fundamentally different from that of an O-TMS ether. In aliphatic alcohols, oxygen's lone pairs are localized, forming a relatively stable O–Si bond. However, in azaindoles, the pyrrole-like nitrogen's lone pair is delocalized into the aromatic π -system to maintain aromaticity. This delocalization severely reduces the electron density on the nitrogen atom, highly polarizing the N–Si bond and leaving the silicon center intensely electrophilic .

When exposed to nucleophilic solvents (like methanol) or trace moisture, the solvent attacks the electrophilic silicon. At room temperature, this process can be slow in aprotic environments. However, under reflux conditions , the added thermal energy easily overcomes the activation barrier, driving the formation of a pentacoordinate silicon transition state that rapidly collapses, cleaving the N–Si bond and liberating the free azaindole .

Mechanistic pathway of N-TMS solvolytic cleavage in protic or moisture-contaminated solvents.

Quantitative Data: Solvent Effects at Reflux

The choice of solvent directly dictates the half-life of the N-TMS group. Below is a diagnostic summary of expected stability profiles when refluxing N-TMS azaindoles.

Solvent Class	Example Solvent	Reflux Temp (°C)	Estimated N-TMS Stability (Half-Life)	Primary Degradation Pathway
Protic	Methanol (MeOH)	65	< 5 minutes	Rapid Methanolysis
Protic	Ethanol (EtOH)	78	< 10 minutes	Ethanolysis
Polar Aprotic	Tetrahydrofuran (THF)	66	1–2 hours (if trace H₂O present)	Hydrolysis via hygroscopic moisture
Polar Aprotic	Dimethylformamide (DMF)	153	< 30 minutes (thermal + trace H₂O)	Thermal degradation / Hydrolysis
Non-Polar Aprotic	Toluene	110	> 24 hours (strictly anhydrous)	Stable (Requires inert atmosphere)

Frequently Asked Questions (FAQs)

Q: Can I reflux an N-TMS protected 7-azaindole in methanol to drive a reaction? A: No. Protic solvents act as strong nucleophiles against the highly polarized N–Si bond. Refluxing in methanol will result in complete solvolysis (deprotection) within minutes. If a protic solvent is mandatory for your transformation, you must switch to a more robust protecting group like Boc, TIPS, or SEM .

Q: My reaction is in THF, which is aprotic. Why did my TMS group still fall off during reflux? A: THF is highly hygroscopic. Even small amounts of dissolved atmospheric water act as nucleophiles. At 66°C (THF reflux), thermal activation accelerates hydrolysis. To prevent this, THF must be freshly distilled over sodium/benzophenone or drawn from a solvent purification system (SPS) and kept under strict argon/nitrogen.

Q: If TMS is so labile, why use it for azaindoles at all? A: N-TMS is excellent for transient protection. Because it is so easily removed by mild aqueous workup or fluoride sources, it is ideal for one-pot sequences where the azaindole NH needs temporary masking (e.g., during a brief metalation or directed ortho-lithiation) without requiring harsh downstream deprotection steps.

Q: I need to reflux my azaindole in harsh conditions for 24 hours. What protecting group should I use instead of TMS? A: Switch to a TIPS (Triisopropylsilyl) or SEM (Trimethylsilylethoxymethyl) group. TIPS provides immense steric shielding, physically blocking nucleophiles from attacking the silicon center . SEM protects the nitrogen via a robust C–N bond, making it stable to refluxing protic solvents and requiring specific Lewis acids (like SnCl₄) or fluoride for removal .

Troubleshooting Workflow

Use the following decision matrix to prevent premature deprotection during experimental design.

Workflow for selecting solvents and mitigating N-TMS azaindole deprotection during reflux.

Standard Operating Procedures (SOPs)

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes the causality behind the action to guarantee reproducibility.

Protocol A: Rigorously Anhydrous Reflux of N-TMS Azaindoles in Toluene

Use this protocol when you must maintain the TMS group during a high-temperature reaction.

• Glassware Preparation: Flame-dry a Schlenk flask equipped with a reflux condenser under high vacuum. Causality: Surface-adsorbed moisture on glassware is sufficient to hydrolyze N-TMS groups at 110°C.

• Solvent Purification: Obtain toluene from an SPS. Add activated 3Å molecular sieves to the reaction flask. Causality: 3Å sieves specifically trap water molecules (~2.8Å) while excluding toluene (~6.0Å), ensuring the solvent remains strictly anhydrous during the reaction.

• Reaction Assembly: Backfill the flask with Argon. Add the N-TMS azaindole and required reagents against a positive pressure of Argon.

• Reflux Execution: Heat the mixture to 110°C using a pre-calibrated heating block. Maintain a steady Argon flow over the top of the condenser.

• System Validation (TLC): After 1 hour, take a micro-aliquot. Run a TLC (Hexanes/EtOAc). Validation: The N-TMS azaindole will run significantly higher (less polar) than the free azaindole. If a lower spot appears, moisture has breached the system.

Protocol B: Controlled Deprotection of N-TMS Azaindoles

Use this protocol when you intentionally want to remove the TMS group post-reflux.

• Reagent Preparation: Prepare a 1.0 M solution of TBAF (Tetrabutylammonium fluoride) in THF.

• Reaction Execution: Cool the reaction mixture containing the N-TMS azaindole to 0°C. Add 1.1 equivalents of TBAF dropwise. Causality: The fluoride ion has an exceptionally high affinity for silicon (forming a very strong Si–F bond), which thermodynamically drives the cleavage of the N–Si bond.

• Quenching: After 15 minutes, quench the reaction with saturated aqueous NH₄Cl. Causality: TBAF is highly basic. Quenching with a mild proton source prevents base-catalyzed side reactions or degradation of the newly liberated azaindole core.

• System Validation (NMR): Extract with EtOAc, dry, and concentrate. Run a ¹H NMR. Validation: Confirm the complete disappearance of the intense 9-proton singlet at ~0.3 ppm, which corresponds to the TMS methyl groups.

References

• Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride Aure Chemical URL: [Link]

• What's the best way to protect the NH group in Heterocyclic Compounds? ResearchGate URL:[Link]

• Protection of Alcohols and Silyl Group Sterics OpenOChem Learn URL: [Link]

• An Efficient Deprotection of N-Trimethylsilylethoxymethyl (SEM) Groups from Dinucleosides and Dinucleotides National Institutes of Health (PMC) URL:[Link]

Reference Data & Comparative Studies

Comparative Guide: HPLC Validation Methods for 4-Iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine Purity

Executive Summary & The Mechanistic Challenge

4-Iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine is a highly valuable halogenated 7-azaindole building block. It is extensively utilized in the synthesis of kinase inhibitors targeting1[1] and2[2]. Ensuring the high purity of this intermediate is critical, as impurities like the des-iodo derivative or regioisomers directly propagate through downstream cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings).

The Core Challenge: The N-trimethylsilyl (N-TMS) protecting group on the electron-rich pyrrole ring is highly susceptible to solvolysis. When subjected to standard acidic reversed-phase HPLC conditions (e.g., 0.1% Trifluoroacetic acid), the N-TMS bond undergoes rapid, acid-catalyzed hydrolysis. This generates the des-TMS derivative (4-iodo-1H-pyrrolo[2,3-b]pyridine) on-column, leading to artifactual impurity peaks that cause false batch failures. A scientifically sound, self-validating method must decouple true in-vial impurities from method-induced degradation.

Comparative Analysis of HPLC Methodologies

To establish a robust method, we compared three distinct chromatographic approaches. The goal is to maximize the resolution ( Rs​ ) between the target compound and its critical related substances (Des-TMS, Des-Iodo, and 5-Iodo regioisomer) while maintaining the structural integrity of the N-TMS group.

Method A: Standard Acidic Reversed-Phase (The Baseline)

• Column: Fully porous C18 (150 x 4.6 mm, 5 µm)

• Mobile Phase: Water / Acetonitrile with 0.1% TFA (pH ~2.0)

• Mechanism: Standard hydrophobic retention.

• Verdict: Fail. The acidic mobile phase catalyzes the cleavage of the N-TMS group during the chromatographic run. This results in severe peak tailing and an artificially high quantitation of the des-TMS impurity.

Method B: Neutral pH Hybrid C18 (The Improvement)

• Column: Ethylene Bridged Hybrid (BEH) C18 (150 x 4.6 mm, 3.5 µm)

• Mobile Phase: 10 mM Ammonium Bicarbonate buffer (pH 7.5) / Acetonitrile

• Mechanism: Hydrophobic retention at a neutral pH to stabilize the protecting group.

• Verdict: Sub-optimal. While the neutral pH successfully prevents N-TMS hydrolysis, the standard C18 stationary phase lacks the shape selectivity required to baseline-resolve the 4-iodo target from the 5-iodo regioisomer impurity.

Method C: Neutral pH Phenyl-Hexyl (The Optimal Solution)

• Column: Core-Shell Phenyl-Hexyl (150 x 4.6 mm, 2.7 µm)

• Mobile Phase: 10 mM Ammonium Bicarbonate buffer (pH 7.5) / Acetonitrile

• Mechanism: The neutral pH preserves the N-TMS group. Crucially, the phenyl-hexyl stationary phase leverages π−π interactions with the conjugated 7-azaindole ring system. This orthogonal retention mechanism provides superior shape selectivity, easily resolving halogen positional isomers.

• Verdict: Pass. Ideal for3[3].

Quantitative Performance Comparison

Performance Metric	Method A (Acidic C18)	Method B (Neutral C18)	Method C (Neutral Phenyl-Hexyl)
N-TMS Hydrolysis (On-Column)	> 15.0%	< 0.1%	< 0.1%
Resolution ( Rs​ ): 4-Iodo vs 5-Iodo	1.2 (Co-elution)	1.4 (Marginal)	2.8 (Baseline)
Resolution ( Rs​ ): Target vs Des-TMS	N/A (Degrading)	3.5	4.2
Peak Tailing Factor ( Tf​ )	2.4	1.1	1.05
ICH Q2(R2) Suitability	Unsuitable	Conditional	Optimal

Experimental Workflow & Logical Relationships

The following diagram illustrates the logical flow from method selection (preventing artifactual degradation) through the ICH Q2(R2) validation lifecycle.

Chromatographic method selection logic and ICH Q2(R2) validation workflow.

Step-by-Step ICH Q2(R2) Validation Protocol (Using Method C)

To ensure trustworthiness, the analytical procedure must be validated as a self-validating system according to the latest3[3]. The following protocol details the causality and execution of each validation parameter.

Step 1: Specificity and Forced Degradation

• Causality: The method must unequivocally assess the analyte in the presence of impurities/degradants without inducing degradation itself.

• Protocol:

  • Prepare a 1.0 mg/mL solution of the target compound in anhydrous acetonitrile.

  • Spike the solution with 1.0% (w/w) of known impurities: 1H-pyrrolo[2,3-b]pyridine (starting material), 1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine (des-iodo), and 5-iodo-1-(trimethylsilyl)-1H-pyrrolo[2,3-b]pyridine (regioisomer).

  • Inject into the Phenyl-Hexyl system.

  • Acceptance Criteria: All peaks must have a resolution ( Rs​ ) ≥1.5 . The peak purity angle of the target must be less than the peak purity threshold (using Photo Diode Array detection).

Step 2: Linearity and Range

• Causality: Demonstrates that the detector response is directly proportional to the concentration of the analyte, ensuring accurate quantitation of trace impurities.

• Protocol:

  • Prepare a stock solution of the target compound.

  • Dilute to create a 7-point calibration curve ranging from the Reporting Threshold (0.05% of nominal concentration) up to 120% of the nominal concentration.

  • Plot peak area versus concentration.

  • Acceptance Criteria: Correlation coefficient ( R2 ) ≥0.999 . The y-intercept must be ≤5% of the target response.

Step 3: Precision (Repeatability)

• Causality: Proves the system is self-consistent and unaffected by random injection-to-injection variations.

• Protocol:

  • Prepare six independent sample preparations of the target compound at 100% test concentration (1.0 mg/mL).

  • Inject each preparation in duplicate.

  • Calculate the assay percentage for each preparation.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) of the six assay results must be ≤2.0% .

Step 4: Accuracy (Spike Recovery)

• Causality: Confirms that the method recovers the exact amount of impurity present, proving that no analyte is lost to column adsorption or on-column degradation.

• Protocol:

  • Prepare a base solution of the target compound.

  • Spike the critical des-TMS and des-iodo impurities at three levels: 50%, 100%, and 150% of their specification limits (e.g., 0.15%, 0.30%, and 0.45%).

  • Prepare three replicates at each level (9 determinations total).

  • Acceptance Criteria: Mean recovery for each impurity must fall between 90.0% and 110.0%.

Step 5: Robustness

• Causality: Evaluates the method's reliability under deliberate, small variations in method parameters, mimicking day-to-day laboratory fluctuations.

• Protocol:

  • Alter the mobile phase pH by ±0.2 units (pH 7.3 and 7.7).

  • Alter the column temperature by ±5∘ C (25°C and 35°C).

  • Alter the organic modifier composition by ±2% absolute.

  • Acceptance Criteria: System suitability criteria (Resolution ≥1.5 , Tailing Factor ≤1.5 ) must be met under all perturbed conditions.

References

• Title: Synthesis and Evaluation of 1H-Pyrrolo[2,3-b]pyridine Derivatives as Novel Immunomodulators Targeting Janus Kinase 3 Source: J-Stage URL: [Link]

• Title: Synthesis and structure-activity relationships of 3,5-disubstituted-pyrrolo[2,3-b]pyridines as inhibitors of adaptor associated kinase 1 (AAK1) with antiviral activity Source: PubMed Central (PMC) URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

Sources

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Synthesis and structure-activity relationships of 3,5-disubstituted-pyrrolo[2,3-b]pyridines as inhibitors of adaptor associated kinase 1 (AAK1) with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Reactivity Comparison of 4-Iodo-7-azaindole and 4-Iodoindole in Palladium-Catalyzed Cross-Coupling

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Mechanistic causality, comparative reactivity, and self-validating experimental protocols.

Introduction: The "Privileged Scaffold" Context

In modern drug discovery, the indole and 7-azaindole cores are ubiquitous. The 7-azaindole scaffold, in particular, is classified as a "privileged scaffold" because it effectively mimics the purine ring of ATP while lacking the metabolic liability of the N9-glycosidic bond[1]. Consequently, it is a highly sought-after motif in the design of kinase inhibitors.

Functionalization at the C4 position of both scaffolds via cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira) is a critical synthetic step[2]. However, while 4-iodoindole and 4-iodo-7-azaindole differ by only a single nitrogen atom (N7), their reactivity profiles in palladium-catalyzed cross-coupling are drastically different. This guide deconstructs the electronic and coordinative causality behind these differences and provides field-proven, self-validating protocols for both substrates.

Mechanistic Reactivity Comparison: The "Azaindole Penalty"

As an application scientist, it is crucial to understand that the intrinsic reactivity of a C–I bond does not always translate to realized reaction efficiency. The divergence between these two substrates is governed by three primary factors:

A. Electronic Effects on Oxidative Addition

The indole core is inherently electron-rich. Consequently, the C4–I bond in 4-iodoindole undergoes oxidative addition at a standard, predictable rate typical of electron-rich aryl iodides[3].

Conversely, the introduction of the pyridine-like N7 nitrogen in 7-azaindole exerts a strong inductive and mesomeric electron-withdrawing effect[4]. This lowers the LUMO of the C–I bond, rendering the C4 position highly electrophilic. Kinetically, the oxidative addition of Pd(0) into the C4–I bond of 7-azaindole is actually faster than that of indole.

B. The Coordination Penalty (Catalyst Poisoning)

If oxidative addition is faster for 4-iodo-7-azaindole, why is it notoriously more difficult to couple? The answer lies in the basic N7 lone pair. Once the Pd(II) oxidative addition complex is formed, the N7 atom of a neighboring substrate molecule can strongly coordinate to the palladium center, forming stable, off-cycle palladacycles or oligomers that halt the catalytic cycle[5].

To prevent this "catalyst poisoning," the use of highly sterically demanding biarylphosphine ligands (e.g., RuPhos, XPhos) or rigid bidentate ligands (e.g., Xantphos, dppf) is strictly required to physically block N7 coordination[6][7]. 4-iodoindole lacks this basic nitrogen, allowing for the use of simpler, less expensive ligand systems like PPh₃[8].

C. N–H Acidity and Protecting Group Strategies

The N1–H of 7-azaindole is significantly more acidic (pKa ~12) than that of indole (pKa ~16). Under the basic conditions required for cross-coupling, unprotected 7-azaindole is prone to deprotonation. The resulting azaindolyl anion is excessively electron-rich, which paradoxically hinders oxidative addition and promotes unwanted N-arylation[9]. While N-protection (e.g., SEM, Boc, Ts) is the traditional workaround[10], modern protocols utilize specialized metallacyclic precatalysts (like Buchwald's Pd-PEPPSI or RuPhos-Pd-G3) to achieve high yields with unprotected 4-iodo-7-azaindole by ensuring rapid catalyst activation before off-target deprotonation pathways dominate[5].

Visualizing the Catalytic Divergence

Caption: Catalytic cycle divergence between 4-iodoindole and 4-iodo-7-azaindole highlighting N7 poisoning.

Quantitative Data Comparison

The following table summarizes the optimized parameters for the Suzuki-Miyaura coupling of both substrates based on literature precedent and empirical optimization[8][11].

Parameter	4-Iodoindole	4-Iodo-7-azaindole
Intrinsic C–I Reactivity	Moderate (Electron-rich ring)	High (Electron-deficient ring)
Catalyst Poisoning Risk	Low	High (via N7 coordination)
Preferred Pd Source	Pd(PPh₃)₄, Pd(dppf)Cl₂	Pd₂(dba)₃, RuPhos-Pd-G3
Preferred Ligands	PPh₃, dppf	RuPhos, XPhos, Xantphos
Optimal Bases	Na₂CO₃, K₂CO₃	K₃PO₄, Cs₂CO₃ (milder)
Protecting Group Need	Optional (Often unprotected)	Highly Recommended (SEM, Boc)
Typical Yield (Suzuki)	80–95%	65–85%

Experimental Methodologies (Self-Validating Systems)

To ensure reproducibility, the following protocols are designed as self-validating systems . They include built-in visual and analytical checks to confirm the reaction is proceeding correctly.

Protocol A: Suzuki-Miyaura Coupling of Unprotected 4-Iodo-7-azaindole

Causality Focus: Using a RuPhos-based precatalyst ensures that the active monolithic Pd(0) species is generated instantaneously, outcompeting the formation of dead-end Pd-N7 complexes. K₃PO₄ is chosen because it is basic enough to activate the boronic acid but mild enough to minimize N1 deprotonation[5][11].

• Assembly: In a rigorously dried Schlenk flask, combine 4-iodo-7-azaindole (1.0 equiv), arylboronic acid (1.2 equiv), RuPhos-Pd-G3 (2 mol%), and RuPhos (2 mol%).

• Phase Transfer Base: Add finely milled anhydrous K₃PO₄ (2.0 equiv).

• Degassing: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1). Subject the mixture to three freeze-pump-thaw cycles.

  • Validation Check 1: A rapid color shift from pale yellow to deep red upon warming indicates the successful generation of the active Pd(0) species. If the solution remains pale, the precatalyst has not activated (likely due to oxygen ingress).

• Thermal Activation: Heat at 80 °C for 4-6 hours.

  • Validation Check 2 (LC-MS): The disappearance of the highly UV-active 4-iodo-7-azaindole peak (absorbing strongly at 254 nm) coupled with the emergence of a more polar product spot confirms conversion. If a mass corresponding to [M-I+H]⁺ dominates, protodehalogenation is occurring, indicating the base concentration is too high or the boronic acid is degrading.

• Workup: Quench with water, extract with EtOAc, and filter through a short pad of Celite to remove Pd black.

Protocol B: Suzuki-Miyaura Coupling of 4-Iodoindole

Causality Focus: The lack of a coordinating N7 atom allows for the use of robust, classical Pd(0) tetrakis systems without the need for expensive biarylphosphines[8].

• Assembly: Combine 4-iodoindole (1.0 equiv), arylboronic acid (1.2 equiv), and Pd(PPh₃)₄ (5 mol%) in a reaction vial.

• Solvent & Base: Add degassed Toluene/EtOH (4:1) and 2M aqueous Na₂CO₃ (2.0 equiv). Note: The indole N–H is less acidic, tolerating standard carbonate bases without significant N-arylation.

• Degassing: Sparge the biphasic mixture with Argon for 15 minutes.

• Thermal Activation: Heat at 90 °C for 12 hours.

  • Validation Check: The formation of a black precipitate (Pd black) toward the end of the reaction indicates successful catalyst turnover and reaction completion.

• Workup: Dilute with brine, extract with DCM, and purify via silica gel chromatography.

Standardized Experimental Workflow

Caption: Standardized self-validating workflow for palladium-catalyzed cross-coupling of azaindoles.

Conclusion

While 4-iodo-7-azaindole offers a highly reactive electrophilic center that is kinetically primed for oxidative addition, its successful cross-coupling requires a deep understanding of its coordination chemistry and acid-base profile. By treating the N7 atom as a competing ligand and the N1–H as a reactive acidic site, chemists can deploy bulky phosphines (RuPhos, XPhos) and mild bases (K₃PO₄) to achieve yields that rival the much simpler 4-iodoindole systems.

References

• [6] Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journal of Organic Chemistry. URL:[Link]

• [5] Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. Organic Letters. URL:[Link]

• [7] Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. ACS Publications (Organic Letters). URL:[Link]

• [9] Palladium-Catalyzed Amination of N-Free 2-Chloro-7-azaindole. Organic Letters. URL:[Link]

• [4] Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules (MDPI). URL:[Link]

• [2] Synthesis of 4-Substituted 7-Azaindole Derivatives via Pd-Catalyzed C-N and C-O Coupling. ResearchGate. URL:[Link]

• [3] Simple and Efficient Generation of Aryl Radicals from Aryl Triflates: Synthesis of Aryl Boronates and Aryl Iodides at Room Temperature. Journal of the American Chemical Society. URL:[Link]

• [8] Total synthesis of (+)-spiroindimicin A and congeners unveils their antiparasitic activity. Chemical Science (RSC). URL:[Link]

• [10] A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2. RSC Medicinal Chemistry. URL:[Link]

• [11] Process Development of a Triphasic Continuous Flow Suzuki–Miyaura Coupling Reaction in a Plug Flow Reactor. Organic Process Research & Development. URL:[Link]

Sources

• 1. 5-Iodo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde|CAS 1234615-88-3 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Total synthesis of (+)-spiroindimicin A and congeners unveils their antiparasitic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 1H-Pyrrolo[2,3-B]pyridine, 4-iodo-1-(trimethylsilyl)-

Safe Handling, PPE, and Disposal Guide for 1H-Pyrrolo[2,3-b]pyridine, 4-iodo-1-(trimethylsilyl)-

As a Senior Application Scientist, I recognize that handling advanced pharmaceutical intermediates requires more than just following a checklist—it demands a deep mechanistic understanding of the chemical's reactivity. 1H-Pyrrolo[2,3-b]pyridine, 4-iodo-1-(trimethylsilyl)- (CAS: 934388-22-4) is a highly specialized building block frequently utilized in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira) to synthesize complex kinase inhibitors[1].

This guide provides a self-validating, step-by-step operational framework for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound, grounded in its specific chemical properties.

Mechanistic Hazard Profile

To design an effective safety protocol, we must first deconstruct the molecule's reactive moieties:

• The 4-Iodo Substituent (Electrophilicity): The carbon-iodine bond at the 4-position makes this molecule a potent electrophile. In biological systems, electrophiles pose a severe risk of alkylating or arylating nucleophilic residues on proteins and DNA. This necessitates strict dermal and inhalation barriers.

• The 1-(Trimethylsilyl) Group (Moisture Sensitivity): The TMS protecting group is labile in the presence of moisture or acidic/basic conditions. Hydrolysis of this group releases hexamethyldisiloxane or reactive silanols. Consequently, the compound must be handled in an anhydrous environment to prevent degradation and the generation of potentially irritating byproducts.

• The Azaindole Core: Heterocyclic pharmacophores often exhibit biological activity, including DNA intercalation or kinase inhibition. Unintended exposure can lead to unpredictable pharmacological effects.

Personal Protective Equipment (PPE) Matrix

In accordance with, the following PPE matrix is engineered specifically to mitigate the chemical hazards of this compound[2],[3].

PPE Category	Specification	Mechanistic Rationale
Hand Protection	Double-layer Nitrile gloves (Outer layer ≥ 8 mil thickness)	The 4-iodo group is a reactive electrophile. Double-gloving prevents permeation and dermal arylation. The outer glove acts as a sacrificial layer[3].
Eye Protection	ANSI Z87.1 compliant chemical splash goggles	Protects against ocular exposure to reactive silanols and fine particulates generated during solid transfer[4].
Body Protection	Flame-resistant (FR) or low-permeability lab coat	Minimizes skin exposure and prevents the transfer of biologically active azaindole contamination[3].
Respiratory	N95 / P100 particulate respirator (if handled outside a hood)	Mitigates the inhalation risk of aerosolized fine powders. Note: Primary handling must occur in a fume hood[5].

Operational Workflow: Anhydrous Weighing and Transfer

Because of the TMS group's sensitivity to ambient humidity, standard open-air weighing is unacceptable. The following protocol ensures both operator safety and chemical integrity, aligning with [6].

Step-by-Step Methodology:

• Environmental Preparation: Verify that the chemical fume hood is operational with a face velocity of 80–100 feet per minute (fpm). Purge the receiving reaction vessel with an inert gas (Argon or Nitrogen) to create an anhydrous environment[6].

• PPE Donning: Inspect and don double nitrile gloves. Ensure the inner glove is tucked under the lab coat cuff, and the outer glove is pulled over the cuff to eliminate exposed skin at the wrist[3].

• Handling: Use a grounded, static-free spatula to transfer the solid. Organosilicon powders can accumulate static charge, leading to aerosolization or sudden dispersion.

• Transfer & Sealing: Transfer the required mass directly into the inert-purged vessel. Immediately seal both the primary reagent bottle and the reaction vessel. Wrap the caps with Parafilm to prevent ambient moisture ingress.

• Doffing & Decontamination: Remove the outer contaminated gloves inside the fume hood. Dispose of them immediately in a designated solid hazardous waste container to prevent cross-contamination of the laboratory space[3].

Spill Response and Decontamination Protocol

In the event of a localized spill, rapid containment is critical to prevent the spread of the active pharmaceutical intermediate[7].

Step-by-Step Methodology:

• Isolation: Immediately halt work, alert nearby personnel, and restrict access to the spill zone[7].

• Containment: Cover the spilled solid with a slightly dampened inert absorbent material (e.g., sand or vermiculite) to suppress dust generation. Do not use excessive water, as this will rapidly hydrolyze the TMS group.

• Collection: Using a non-sparking scoop, carefully collect the absorbed material and place it into a compatible, sealable hazardous waste container.

• Chemical Decontamination: Wipe the affected area with a compatible organic solvent (e.g., isopropanol) to dissolve residual azaindole, followed by a thorough wash with mild detergent and water.

• Disposal Routing: Label the collection container explicitly as "Halogenated Organosilicon Waste" and transfer it to the satellite accumulation area[8].

Waste Management and Disposal Plan

Under the , generators must properly identify and manage hazardous waste[8].

• Halogenated Liquid Waste: Any reaction mixtures, filtrates, or solvents containing 1H-Pyrrolo[2,3-b]pyridine, 4-iodo-1-(trimethylsilyl)- must be segregated into Halogenated Organic Waste streams. The presence of the heavy iodine atom strictly prohibits disposal in standard non-halogenated solvent waste[8].

• Solid Hazardous Waste: Contaminated spatulas, weigh boats, absorbent materials from spills, and outer PPE must be collected in rigid, leak-proof containers labeled for solid hazardous waste[9].

Workflow Visualization

Operational workflow for the safe handling, spill response, and disposal of CAS 934388-22-4.

References

• NextSDS Database. 1H-Pyrrolo[2,3-b]pyridine, 4-iodo-1-(trimethylsilyl)- Chemical Substance Information. NextSDS. Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011. Available at:[Link]

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